Cas no 933674-89-6 (4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene)

• Product Name: 4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene
• CAS No: 933674-89-6
• MF: C₈H₃BrF₆O
• MW: 309.003242731094
• CID: 3157381
• PubChem ID: 26596633
• Update Time: 2025-04-21

4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene
• F82014
• AKOS040768705
• SCHEMBL21381618
• 3-trifluoromethyl-4-(trifluoromethoxy)-bromobenzene
• DTCUJNHGVFXHIE-UHFFFAOYSA-N
• 4-bromo-1-(trifluoromethoxy)-2-(trifluoromethyl)benzene
• 933674-89-6
• 3-trifluoromethyl-4-(trifluoromethoxy)bromobenzene
• MFCD07777225

• MDL： MFCD07777225
• Inchi： 1S/C8H3BrF6O/c9-4-1-2-6(16-8(13,14)15)5(3-4)7(10,11)12/h1-3H
• InChI Key： DTCUJNHGVFXHIE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 307.92715g/mol
• Monoisotopic Mass: 307.92715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes